5-Acetyl-(4-methoxy phenoxy)pyridine

• IUPAC Name: 1-[6-(4-methoxyphenoxy)pyridin-3-yl]ethanone
• InChI: InChI=1S/C14H13NO3/c1-10(16)11-3-8-14(15-9-11)18-13-6-4-12(17-2)5-7-13/h3-9H,1-2H3
• InChI Key: PSQJFDSGYVOTBS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN=C(C=C1)OC2=CC=C(C=C2)OC
• Molecular Formula: C14H13NO3
• Molecular Weight: 243.26 g/mol

Description

5-Acetyl-(4-methoxy phenoxy)pyridine is a chemical compound with the molecular formula C14H13NO3. It has a molecular weight of 243.26.

Molecular Structure Analysis

The molecular structure of 5-Acetyl-(4-methoxy phenoxy)pyridine consists of a pyridine ring attached to a methoxy phenoxy group at the 4-position and an acetyl group at the 5-position.

Physical And Chemical Properties Analysis

5-Acetyl-(4-methoxy phenoxy)pyridine has a predicted density of 1.165±0.06 g/cm3 and a predicted boiling point of 402.8±40.0 °C. Its melting point is between 36-40 °C.

Scientific Research Applications

Medicinal Chemistry: Drug Synthesis and Development

5-Acetyl-(4-methoxy phenoxy)pyridine: is a compound that can be pivotal in the synthesis of various pharmaceuticals. Its structure allows for the creation of derivatives that may act as potent therapeutic agents. .

Organic Synthesis: Building Block for Heterocyclic Compounds

This compound serves as a versatile building block in organic synthesis, particularly for creating heterocyclic compounds. .

Computational Chemistry: Molecular Interaction Studies

In computational chemistry, 5-Acetyl-(4-methoxy phenoxy)pyridine can be used to model interactions with biological targets. .

Chemical Biology: Probe for Biological Pathways

As a research tool in chemical biology, this compound could be used as a probe to understand biological pathways. .

Pharmacology: Safety and Efficacy Studies

The derivatives of 5-Acetyl-(4-methoxy phenoxy)pyridine can be studied for their pharmacological effects, including safety and efficacy. .

Industrial Chemistry: Catalyst and Process Development

In industrial chemistry, this compound might be used as a catalyst or a reagent in various chemical processes. .

Future Directions

Phenoxy acetamide and its derivatives, which include 5-Acetyl-(4-methoxy phenoxy)pyridine, have been identified as promising therapeutic candidates. Future research may focus on designing new derivatives of phenoxy acetamide and its derivatives that are safe and effective.

Mechanism of Action

Target of Action

Pyridazine derivatives, which include 5-acetyl-(4-methoxy phenoxy)pyridine, have been shown to interact with a range of biological targets .

Mode of Action

Pyridazine and pyridazinone derivatives have been shown to exhibit a wide range of pharmacological activities, including antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, herbicidal, antifeedant, and various other anticipated biological activities .

Biochemical Pathways

It’s worth noting that pyridazine derivatives have been utilized in medicinal chemistry against a range of biological targets and physiological effects .

Result of Action

Pyridazine and pyridazinone derivatives have been demonstrated to possess antipyretics, anti-inflammatory and analgesic, antiplatelet, anticancer, antidepressant, anxiolytic, antidiabetic, antihypertensive, anticonvulsant, bronchial asthma and allergy, antifungal, antibacterial, antitubercular and many other anticipated biological properties .

Action Environment

It’s worth noting that the success of suzuki–miyaura (sm) cross-coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .